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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

4-Amino-2-methylbenzamide
52771-13-8

B1289992

Get Quote

Executive Safety Snapshot

Stop and Read: 4-Amino-2-methylbenzamide is a primary aromatic amine. While often used

as an intermediate in kinase inhibitor synthesis, it poses specific acute toxicity and irritation

risks. Improper disposal can lead to environmental contamination and dangerous chemical

incompatibilities (specifically with oxidizers).

Critical PPE Requirements

Protection Type

Specification

Reason for Selection

Hand Protection

Nitrile Gloves (Double gloving

recommended)

Prevents dermal absorption

common with aromatic amines.

Eye Protection

Chemical Safety Goggles

Protects against dust irritation
(H319).

Respiratory

N95 Mask or Fume Hood

Mandatory for solid handling to
prevent inhalation (H335).

Body

Lab Coat & Closed-toe Shoes

Standard barrier protection.
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Chemical Profile & Hazard Identification

Understanding the specific isomer is critical for accurate waste coding. Do not confuse this with
its isomer 4-amino-N-methylbenzamide.

Property Data

Chemical Name 4-Amino-2-methylbenzamide

CAS Number 52771-13-8

Molecular Formula CsH10N20

Physical State Solid (Crystalline powder)

Solubility Low in water; soluble in DMSO, Methanol

H302 (Harmful if swallowed), H315 (Skin
GHS Hazards Irritation), H319 (Eye Irritation), H335

(Respiratory lIrritation)

Incompatible with strong oxidizers and acids.[1]

[2]

Reactivity

Waste Segregation & Compatibility Logic

The Scientific Rationale: Aromatic amines like 4-Amino-2-methylbenzamide are basic.
Segregation is not just a bureaucratic rule; it prevents exothermic acid-base reactions and
potentially explosive nitration reactions if mixed with strong oxidizing acids (e.g., Nitric Acid).

Segregation Rules

o NO Oxidizers: Never mix with nitrates, perchlorates, or peroxides.

e NO Strong Acids: Keep separate from concentrated sulfuric or nitric acid waste streams to
avoid heat generation and fume release.

» Halogenated vs. Non-Halogenated: This compound contains no halogens (F, Cl, Br, I). It
should be classified as Non-Halogenated Organic Waste unless mixed with halogenated
solvents (e.g., Dichloromethane).
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Visualization: Waste Stream Decision Tree

The following diagram illustrates the logical flow for categorizing waste containing 4-Amino-2-
methylbenzamide.

Waste Material Containing
4-Amino-2-methylbenzamide

What is the Physical State?

Solid / Powder Liquid / Solution

Contaminated Debris
(Gloves, Paper)

Is it Pure Chemical? Solvent Type?

o (absorbed on spill pads; ontains Halogens No Halogens

Container A: Container D: Container B: Container C:
Solid Hazardous Waste Solid Hazardous Debris

(Non-Halogenated) (Double Bagged)

Halogenated Solvent Waste Non-Halogenated Solvent Waste
(If DCM/Chloroform used) (MeOH/DMSO mixtures)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 4-Amino-2-methylbenzamide waste streams to
ensure regulatory compliance and safety.

Detailed Disposal Protocol
Step 1: Container Selection[3]

e Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber jar. Avoid
metal containers if the waste is acidic (though this compound is basic, standardizing on
HDPE/Glass is safer).

e Liquids: Use an HDPE carboy or safety can compatible with the solvent carrier.

Step 2: Preparation & Transfer

o Work in a Hood: Always perform waste transfer inside a certified chemical fume hood to
capture dust and vapors.

e Dust Control: If disposing of pure powder, dampen slightly with a compatible solvent (like
ethanol) if dust generation is excessive, or use a powder funnel to minimize airborne
particles.

o Triple Rinse: If disposing of an empty original container, triple rinse it with a solvent capable
of dissolving the residue (e.g., Methanol or DMSO). Collect the rinsate into the Liquid Waste
container. The empty container can then be defaced and discarded as regular trash (verify
local regulations).

Step 3: Labeling (Critical for Vendor Handover)

Your waste label must be explicit. Vague labels like "Chemical Waste" are a safety violation.
o Constituents: List "4-Amino-2-methylbenzamide" explicitly.
e Percentages: Estimate concentration (e.g., "1% in Methanol" or "95% Solid").

o Hazard Checkboxes: Check "Toxic" and "Irritant".

Step 4: Storage Pending Pickup
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o Store in a Satellite Accumulation Area (SAA).
o Ensure the container is closed at all times except when adding waste.

e Secondary Containment: Place the waste container inside a plastic tray to catch potential
leaks.

Emergency Spill Response

In the event of a spill, immediate action is required to prevent exposure and migration.

Workflow for Spill Management:

1. Assess Volume & Hazard
«

2. Don PPE 3. Containment > 4. Cleanup 5. Decontaminate
Is it safe to clean?) (Goggles, Nitrile Gloves, Lab Coat) (Circle spill with absorbent socks) (Scoop solids / Absorb liquids) (Wash surf;

6. Dispose
face with soap/water) (Al materials into Haz Waste)

Click to download full resolution via product page

Figure 2: Operational workflow for managing accidental spills of 4-Amino-2-
methylbenzamide.

» Solid Spill: Do not dry sweep if fine dust is present. Use a wet wipe or damp paper towel to
pick up the powder to avoid inhalation.

 Liquid Spill: Use an inert absorbent (vermiculite or spill pads). Do NOT use sawdust if the
solvent is an oxidizer (unlikely here, but good practice).

o Decontamination: Wash the area with water and a mild detergent. Collect this wash water as
hazardous waste if significantly contaminated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Amino-4-methylbenzamide | CBH10N20O | CID 2801474 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. capotchem.cn [capotchem.cn]
¢ 3. m.chem960.com [m.chem960.com]

¢ 4. eMolecules 4-AMINO-2-METHYLBENZAMIDE | 52771-13-8 | MFCD16117691 | 1gq, |
Fisher Scientific [fishersci.com]

. 52771-13-8|4-Amino-2-methylbenzamide|BLD Pharm [bldpharm.com]
. calpaclab.com [calpaclab.com]
. echemi.com [echemi.com]

. venkatasailifesciences.com [venkatasailifesciences.com]

°
(] [e0] ~ » [6)]

. Static.cymitquimica.com [static.cymitquimica.com]

¢ To cite this document: BenchChem. [Definitive Disposal Guide: 4-Amino-2-
methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289992/docs#definitive-disposal-guide-4-amino-2-
methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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